Cas no 2306253-03-0 ((3S)-3-methyltetrahydropyran-4-one)

• Product Name: (3S)-3-methyltetrahydropyran-4-one
• CAS No: 2306253-03-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5290317
• Update Time: 2026-03-10

(3S)-3-methyltetrahydropyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, tetrahydro-3-methyl-, (3S)-
• (S)-3-Methyltetrahydro-4H-pyran-4-one
• (3S)-3-methyltetrahydropyran-4-one

• Inchi： 1S/C6H10O2/c1-5-4-8-3-2-6(5)7/h5H,2-4H2,1H3/t5-/m0/s1
• InChI Key： PGPWMORFOPRGCA-YFKPBYRVSA-N
• SMILES： C1OCCC(=O)[C@H]1C

Additional information on (3S)-3-methyltetrahydropyran-4-one

Comprehensive Overview of (3S)-3-methyltetrahydropyran-4-one (CAS No. 2306253-03-0)

(3S)-3-methyltetrahydropyran-4-one (CAS No. 2306253-03-0) is a chiral organic compound belonging to the tetrahydropyran family, a structural motif widely utilized in pharmaceuticals, agrochemicals, and fragrance industries. The 3S stereochemistry of this molecule is particularly significant, as it often influences biological activity and synthetic applications. Researchers and industries are increasingly focusing on chiral building blocks like this compound due to their role in asymmetric synthesis and drug development, aligning with the growing demand for enantioselective methodologies.

The compound's tetrahydropyran-4-one core is a versatile scaffold in medicinal chemistry, frequently appearing in bioactive molecules targeting neurological and metabolic disorders. Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic frameworks, as they are often prioritized in virtual screening libraries. The methyl substitution at the 3-position further enhances its utility by introducing steric and electronic modulation, making it a valuable intermediate for structure-activity relationship (SAR) studies.

From a synthetic perspective, (3S)-3-methyltetrahydropyran-4-one is synthesized via asymmetric catalytic routes or enzymatic resolution, reflecting the broader shift toward sustainable green chemistry practices. Its CAS No. 2306253-03-0 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Notably, the compound's stability under physiological conditions has sparked interest in its potential as a prodrug moiety, a topic frequently searched in pharmaceutical forums.

In the fragrance industry, the compound's ketone functionality and cyclic ether structure contribute to its use as a precursor for musk-like or floral odorants. This aligns with consumer trends favoring sustainable fragrances derived from non-petrochemical sources. Analytical techniques such as chiral HPLC and NMR spectroscopy are critical for quality control, addressing common queries about purity assessment in specialty chemical synthesis.

Ongoing research explores the compound's role in catalysis, particularly in hydrogenation and oxidation reactions. Its compatibility with organocatalysts is a recurring theme in academic literature, resonating with industrial chemists seeking efficient catalytic systems. The 2306253-03-0 registry number ensures traceability in patent filings, a key consideration for IP-driven sectors like biotechnology.

Environmental and safety profiles of (3S)-3-methyltetrahydropyran-4-one are rigorously evaluated, with data accessible through platforms like Reaxys and SciFinder. This transparency supports compliance with REACH and other regulatory frameworks, a frequent concern among global suppliers. The compound's low ecotoxicity further positions it as a candidate for bio-based solvent applications, a niche gaining traction in circular economy discussions.

In summary, (3S)-3-methyltetrahydropyran-4-one exemplifies the intersection of chirality, functionality, and sustainability in modern chemistry. Its CAS No. 2306253-03-0 anchors its identity in scientific discourse, while its structural features cater to diverse industrial needs—from drug design to eco-friendly materials. As computational chemistry and machine learning continue to reshape molecular design, compounds like this will remain pivotal in bridging theoretical innovation with practical synthesis.